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Compound of Interest

Compound Name: N,O-Dimethylhydroxylamine

Cat. No.: B073530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for N,O-
Dimethylhydroxylamine hydrochloride (CAS No. 6638-79-5). The following sections detail its

physical and chemical properties, potential hazards, handling procedures, and emergency

responses to ensure its safe use in a laboratory setting.

Core Safety & Chemical Data
N,O-Dimethylhydroxylamine hydrochloride is a white to off-white crystalline solid.[1][2] It is

primarily used as a reagent in organic synthesis, for example, in the preparation of Weinreb

amides.[3] While extensively used, it is crucial to handle this compound with care as its

toxicological properties have not been fully investigated.[1]
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Property Value Source(s)

Chemical Formula C₂H₈ClNO [1]

Molecular Weight 97.54 g/mol [1]

Appearance
White to off-white crystalline

powder/solid
[1][4]

Melting Point 112 - 116 °C

Density 1 g/cm³ [1]

Solubility Soluble in water [2]

Stability

Stable under normal

temperatures and pressures.

Hygroscopic; sensitive to

moisture.

[1]

Hazard Identification and GHS Classification
N,O-Dimethylhydroxylamine hydrochloride is classified as a hazardous chemical.[5] The

primary hazards are skin and eye irritation, and it may also cause respiratory irritation.[6][7]

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[5]

Hazard Pictogram:[8]

GHS07: Exclamation Mark
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Experimental Protocols & Handling
While specific experimental protocols for safety studies are not detailed in publicly available

SDS, the following safe handling and emergency procedures are compiled from multiple

sources.

Safe Handling Workflow
The following diagram outlines the recommended workflow for the safe handling of N,O-
Dimethylhydroxylamine hydrochloride, from preparation to disposal.
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Safe Handling Workflow for N,O-Dimethylhydroxylamine Hydrochloride

Preparation

Handling

Storage Disposal

Review SDS

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Ensure Adequate Ventilation
(Fume Hood)

Weigh solid in a ventilated area

Proceed to Handling

Use in a well-ventilated area,
avoiding dust formation

Store in a cool, dry, well-ventilated area

After Use

Dispose of waste in accordance
with local regulations

After Use

Keep container tightly closed

Store under an inert atmosphere
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Emergency Response Protocol

Personal Exposure

First-Aid Actions

Spill Response

Exposure or Spill Occurs

Skin Contact Eye Contact Inhalation IngestionSmall Spill Large Spill

Wash skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Rinse eyes cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Move person to fresh air. Rinse mouth with water. Do NOT induce vomiting.

Seek Medical Attention

Wear appropriate PPE. Sweep or scoop up material, avoiding dust generation. Place in a sealed container for disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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